2-{[(4-methylcyclohexyl)amino]methylene}-5-phenyl-1,3-cyclohexanedione

• IUPAC Name: 3-hydroxy-2-[(4-methylcyclohexyl)iminomethyl]-5-phenylcyclohex-2-en-1-one
• InChI: InChI=1S/C20H25NO2/c1-14-7-9-17(10-8-14)21-13-18-19(22)11-16(12-20(18)23)15-5-3-2-4-6-15/h2-6,13-14,16-17,22H,7-12H2,1H3
• InChI Key: NRHBIJZRGNBGBB-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1)N=CC2=C(CC(CC2=O)C3=CC=CC=C3)O
• Molecular Formula: C20H25NO2
• Molecular Weight: 311.4 g/mol

Description

2-{[(4-methylcyclohexyl)amino]methylene}-5-phenyl-1,3-cyclohexanedione, also known as MCC, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. MCC is a yellow crystalline powder that is soluble in organic solvents and has a melting point of around 140°C.

Mechanism of Action

The mechanism of action of 2-{[(4-methylcyclohexyl)amino]methylene}-5-phenyl-1,3-cyclohexanedione is not fully understood, but it is believed to involve the inhibition of enzymes involved in the production of reactive oxygen species (ROS). ROS are known to play a role in the development of various diseases, including cancer and neurodegenerative diseases. By inhibiting the production of ROS, 2-{[(4-methylcyclohexyl)amino]methylene}-5-phenyl-1,3-cyclohexanedione may have a protective effect against these diseases.
Biochemical and Physiological Effects:
2-{[(4-methylcyclohexyl)amino]methylene}-5-phenyl-1,3-cyclohexanedione has been shown to have a range of biochemical and physiological effects. In vitro studies have shown that 2-{[(4-methylcyclohexyl)amino]methylene}-5-phenyl-1,3-cyclohexanedione can inhibit the growth of cancer cells and induce apoptosis (programmed cell death). 2-{[(4-methylcyclohexyl)amino]methylene}-5-phenyl-1,3-cyclohexanedione has also been shown to have antioxidant properties and can protect against oxidative stress. In addition, 2-{[(4-methylcyclohexyl)amino]methylene}-5-phenyl-1,3-cyclohexanedione has been shown to have anti-inflammatory effects and can reduce the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-{[(4-methylcyclohexyl)amino]methylene}-5-phenyl-1,3-cyclohexanedione in lab experiments is its high solubility in organic solvents, which makes it easy to dissolve and work with. Additionally, 2-{[(4-methylcyclohexyl)amino]methylene}-5-phenyl-1,3-cyclohexanedione is relatively stable and has a long shelf life, which makes it a convenient reagent to work with. However, one limitation of using 2-{[(4-methylcyclohexyl)amino]methylene}-5-phenyl-1,3-cyclohexanedione in lab experiments is its potential toxicity, which requires careful handling and disposal.

Future Directions

There are several future directions for research on 2-{[(4-methylcyclohexyl)amino]methylene}-5-phenyl-1,3-cyclohexanedione. One area of research is the development of new synthesis methods for 2-{[(4-methylcyclohexyl)amino]methylene}-5-phenyl-1,3-cyclohexanedione that are more efficient and environmentally friendly. Another area of research is the investigation of the potential use of 2-{[(4-methylcyclohexyl)amino]methylene}-5-phenyl-1,3-cyclohexanedione as a therapeutic agent for the treatment of various diseases. Additionally, further studies are needed to fully understand the mechanism of action of 2-{[(4-methylcyclohexyl)amino]methylene}-5-phenyl-1,3-cyclohexanedione and its effects on various biochemical and physiological processes.

Synthesis Methods

The synthesis of 2-{[(4-methylcyclohexyl)amino]methylene}-5-phenyl-1,3-cyclohexanedione can be achieved through several methods, including the reaction of 2,5-cyclohexanedione with 4-methylcyclohexylamine in the presence of a catalyst. Another method involves the reaction of 2,5-cyclohexanedione with 4-methylcyclohexylamine in the presence of a reducing agent. 2-{[(4-methylcyclohexyl)amino]methylene}-5-phenyl-1,3-cyclohexanedione can also be synthesized through the reaction of 2,5-cyclohexanedione with 4-methylcyclohexylamine under reflux conditions.

Scientific Research Applications

2-{[(4-methylcyclohexyl)amino]methylene}-5-phenyl-1,3-cyclohexanedione has been studied extensively in scientific research for its potential applications in various fields. One of the most significant applications of 2-{[(4-methylcyclohexyl)amino]methylene}-5-phenyl-1,3-cyclohexanedione is in the field of organic electronics, where it is used as a donor-acceptor material for organic solar cells. 2-{[(4-methylcyclohexyl)amino]methylene}-5-phenyl-1,3-cyclohexanedione has also been studied for its potential use as an antitumor agent and in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, 2-{[(4-methylcyclohexyl)amino]methylene}-5-phenyl-1,3-cyclohexanedione has been studied for its potential use as a fluorescent probe for the detection of metal ions.